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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the detection and characterization

of Cyclin-Dependent Kinase-Like 5 (CDKL5), a serine/threonine protein kinase critical for

neurodevelopment. Accurate and reliable detection of CDKL5 protein levels and activity is

essential for understanding its physiological roles, investigating the pathophysiology of CDKL5

Deficiency Disorder (CDD), and for the development of potential therapeutic interventions.

Introduction to CDKL5 Detection Methods
A variety of analytical methods can be employed to study CDKL5. The choice of method

depends on the specific research question, whether it is to quantify the total protein, assess its

kinase activity, or identify its downstream targets. This document outlines four key analytical

approaches:

Enzyme-Linked Immunosorbent Assay (ELISA): For the quantitative measurement of total

CDKL5 protein in biological samples.

Western Blotting: For the semi-quantitative detection of CDKL5 protein and its isoforms.

Phos-tag™ SDS-PAGE: A specialized electrophoresis technique to detect the

autophosphorylation of CDKL5 as a measure of its kinase activity.
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In Vitro Kinase Assay: To directly measure the catalytic activity of CDKL5 by assessing the

phosphorylation of a specific substrate.

Phosphoproteomics: For the large-scale identification of CDKL5 substrates and the

characterization of its signaling pathways.

Quantitative Data Summary
The following tables summarize key quantitative parameters for various commercially available

kits and reagents for CDKL5 detection.

Table 1: Comparison of Commercial CDKL5 ELISA Kits

Parameter
Human CDKL5 ELISA Kit
1[1][2]

Human CDKL5 ELISA Kit
2[3]

Assay Type Sandwich ELISA Competitive ELISA

Sample Types
Tissue homogenates, cell

lysates, other biological fluids

Serum, plasma, cell culture

supernatants, body fluid, tissue

homogenate

Detection Range 0.156 ng/mL - 10 ng/mL Theoretical

Sensitivity < 0.09 ng/mL 1.0 pg/mL

Assay Time Not specified 1.5 hours

Table 2: Recommended Antibody Dilutions for CDKL5 Western Blotting
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Antibody Application
Recommended
Dilution

Observed
Molecular Weight

Rabbit Polyclonal anti-

CDKL5
Western Blot 1:500 - 1:2000 100-110 kDa

Rabbit Polyclonal anti-

CDKL5
Western Blot 1-3 µg/mL ~120 kDa

Mouse Monoclonal

anti-CDKL5 (Clone

8F3.1)

Western Blot 0.5 µg/mL ~115 kDa

Signaling and Experimental Workflow Diagrams
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Caption: Simplified CDKL5 signaling pathway.
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Experimental Workflow: CDKL5 Detection Methods
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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